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Compound of Interest

Compound Name: Resorufin cellobioside
Cat. No.: B16324971
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorufin B-D-cellobioside is a highly sensitive and specific fluorogenic substrate for the
guantification of B-glucosidase activity. This substrate is particularly valuable for high-
throughput screening and kinetic analysis of 3-glucosidase enzymes, which play crucial roles in
various biological processes, including cellulose degradation, biomass conversion, and
lysosomal storage disorders. Upon enzymatic cleavage by -glucosidase, Resorufin
Cellobioside releases the highly fluorescent product, resorufin, which can be continuously
monitored. The low pKa of resorufin allows for measurements at or near physiological pH, a
significant advantage over other fluorogenic substrates.

This document provides detailed application notes and experimental protocols for the use of
Resorufin Cellobioside in quantifying 3-glucosidase activity.

Principle of the Assay
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The assay is based on the enzymatic hydrolysis of the non-fluorescent Resorufin
Cellobioside by B-glucosidase to produce glucose and the intensely fluorescent product,
resorufin. The rate of resorufin formation is directly proportional to the B-glucosidase activity in
the sample. The fluorescence of resorufin can be measured using a fluorometer with excitation
at approximately 571 nm and emission at approximately 585 nm.

Product Information

Property Value

IUPAC Name 7-[(4-O-B-D-Glucopyranosyl-B-D-
glucopyranosyl)oxy]-3H-phenoxazin-3-one

Molecular Formula C24H27NOa13

Molecular Weight 537.47 g/mol

Appearance Orange to dark-colored solid

Solubility Soluble in DMSO

Excitation (Resorufin) ~571 nm

Emission (Resorufin) ~585 nm

Advantages of Resorufin Cellobioside

» High Sensitivity: Fluorometric assays are inherently more sensitive than colorimetric assays,
allowing for the detection of low levels of enzyme activity.

e Continuous Monitoring: The low pKa of the resorufin product (~5.8) allows for the continuous
measurement of enzyme activity at physiological pH without the need for a stop reagent to
adjust the pH.

e Long Wavelength Emission: The red-shifted excitation and emission spectra of resorufin
minimize interference from autofluorescence of biological samples.

 Suitability for High-Throughput Screening (HTS): The simple "mix-and-measure” format is
readily adaptable for automated HTS of enzyme inhibitors or for screening microbial libraries
for B-glucosidase activity.
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Enzymatic Reaction

The enzymatic reaction of -glucosidase with Resorufin Cellobioside is a hydrolytic cleavage

of the glycosidic bond.

[ ]@— Products —
Cellobiose

Click to download full resolution via product page

Enzymatic hydrolysis of Resorufin Cellobioside.

Quantitative Data
Kinetic Parameters of B-Glucosidase with Resorufin
Cellobioside

The following table summarizes the kinetic parameters of cellulase from Trichoderma reesei
with Resorufin Cellobioside as the substrate.

Enzyme V_max_
Substrate K_m_ (uM) . Reference
Source (pmol/mL/min)
Trichoderma Resorufin
_ o 112 0.000673
reesei Cellobioside

Comparative Kinetic Parameters of B-Glucosidases with
Other Substrates

For comparative purposes, the kinetic parameters of 3-glucosidases from different sources with
other common substrates are provided below. This data highlights the variability in enzyme
kinetics depending on the source and substrate.
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Enzyme V_max_
Substrate K_m_ (mM) . Reference
Source (umol/min/mg)
-Nitrophenyl-3-
Trichoderma P phenyl-

D- 0.19

reesei QM 9414 ,
glucopyranoside

29.67

Trichoderma
reesei QM 9414

Cellobiose 1.22

1.14

p-Nitrophenyl-3-
Aspergillus niger  D- 2.76 (mg/mL)

glucopyranoside

20.6 (U/mg)

Aspergillus niger
(Novozymes Cellobiose 0.57
SP188)

p-Nitrophenyl-3-
Almond D- 2.8

glucopyranoside

Experimental Protocols
Materials

¢ Resorufin Cellobioside

¢ [(-glucosidase (e.g., from Trichoderma reesei, Aspergillus niger, or almonds)

e Dimethyl sulfoxide (DMSO)

o Assay Buffer (e.g., 50 mM Sodium Acetate, pH 5.0)

o 96-well black microplates

o Fluorescence microplate reader with excitation and emission filters for ~571 nm and ~585

nm, respectively.

o Resorufin (for standard curve)
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Preparation of Reagents

o Resorufin Cellobioside Stock Solution (10 mM): Dissolve an appropriate amount of
Resorufin Cellobioside in DMSO to make a 10 mM stock solution. Store protected from
light at -20°C.

e Working Substrate Solution (e.g., 1 mM): Dilute the

 To cite this document: BenchChem. [Application Notes and Protocols for Quantifying [3-
Glucosidase Activity Using Resorufin Cellobioside]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b16324971/docs#application-notes-and-
protocols-for-quantifying-glucosidase-activity-using-resorufin-cellobioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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